Cas no 114184-74-6 (Naphthalenol, methylnitro- (9CI))
114184-74-6 structure
Product Name:Naphthalenol, methylnitro- (9CI)
CAS No:114184-74-6
MF:C11H9NO3
MW:203.194062948227
CID:235815
PubChem ID:188852
Update Time:2025-04-19
Naphthalenol, methylnitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalenol, methylnitro- (9CI)
- 3-methyl-2-nitronaphthalen-1-ol
- Naphthalen-1-ol, 3-methyl-2-nitro-
- DTXSID30150668
- 114184-74-6
-
- Inchi: 1S/C11H9NO3/c1-7-6-8-4-2-3-5-9(8)11(13)10(7)12(14)15/h2-6,13H,1H3
- InChI Key: UUSDMPGINHEEKC-UHFFFAOYSA-N
- SMILES: OC1C(=C(C)C=C2C=CC=CC2=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 203.05827
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
Naphthalenol, methylnitro- (9CI) Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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